Cas no 2138221-27-7 (1-(butan-2-yl)-5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole)

• Product Name: 1-(butan-2-yl)-5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole
• CAS No: 2138221-27-7
• MF: C₁₂H₁₆Cl₂N₄
• MW: 287.18824005127
• CID: 6306934
• PubChem ID: 165484504
• Update Time: 2025-09-24

1-(butan-2-yl)-5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)-5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole
• EN300-1128155
• 2138221-27-7

• Inchi： 1S/C12H16Cl2N4/c1-4-8(2)18-12(14)9(7-13)11(16-18)10-5-6-15-17(10)3/h5-6,8H,4,7H2,1-3H3
• InChI Key： UTMVQRUIGSXNLK-UHFFFAOYSA-N
• SMILES： ClC1=C(CCl)C(C2=CC=NN2C)=NN1C(C)CC

Computed Properties

• Exact Mass: 286.0752019g/mol
• Monoisotopic Mass: 286.0752019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.6Ų

Additional information on 1-(butan-2-yl)-5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole

Comprehensive Overview of 1-(butan-2-yl)-5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole (CAS No. 2138221-27-7)

The compound 1-(butan-2-yl)-5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole (CAS No. 2138221-27-7) is a structurally complex heterocyclic molecule that has garnered significant attention in modern chemical research. With its unique combination of pyrazole and chloromethyl functional groups, this compound exhibits remarkable potential in various applications, particularly in the fields of agrochemicals and pharmaceutical intermediates. Its molecular architecture, featuring a 1-methyl-1H-pyrazol-5-yl moiety, contributes to its versatility in synthetic chemistry, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for specialized heterocyclic compounds like 1-(butan-2-yl)-5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole has surged, driven by advancements in crop protection and drug discovery. This compound's chlorinated and alkylated structure aligns with the growing focus on sustainable chemistry, as researchers seek eco-friendly alternatives to traditional agrochemicals. Its CAS No. 2138221-27-7 serves as a critical identifier in global chemical databases, ensuring precise tracking and regulatory compliance in industrial and academic settings.

The synthesis of 1-(butan-2-yl)-5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole involves multi-step reactions, often leveraging catalyzed cross-coupling techniques to achieve high yields and purity. Its 1H-pyrazole core is particularly noteworthy, as this scaffold is prevalent in many biologically active compounds, including those with antifungal and herbicidal properties. The presence of a chloromethyl group further enhances its reactivity, enabling derivatization for tailored applications in material science and medicinal chemistry.

From an industrial perspective, CAS No. 2138221-27-7 represents a valuable intermediate in the production of advanced crop protection agents. With the global push toward precision agriculture, compounds like this are increasingly studied for their potential to reduce environmental impact while maintaining efficacy. The 1-methyl-1H-pyrazol-5-yl subunit, in particular, is a key feature in modern pesticide design, offering improved target specificity and lower toxicity profiles compared to older-generation chemicals.

In the realm of pharmaceutical research, 1-(butan-2-yl)-5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole is explored for its potential as a building block in drug development. Its structural complexity allows for the creation of diverse small-molecule libraries, which are essential for high-throughput screening in drug discovery programs. The compound's chloro and methyl substituents provide strategic sites for further functionalization, aligning with the trend toward fragment-based drug design.

Environmental and regulatory considerations are paramount when working with chlorinated compounds like CAS No. 2138221-27-7. Recent studies emphasize the importance of green chemistry principles in its synthesis and application, ensuring minimal waste and energy consumption. The compound's biodegradability and ecotoxicological profile are active areas of research, reflecting the broader industry shift toward sustainable chemical solutions.

In summary, 1-(butan-2-yl)-5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole (CAS No. 2138221-27-7) stands at the intersection of innovation and practicality. Its multifaceted applications in agrochemicals, pharmaceuticals, and material science underscore its importance in contemporary chemistry. As research continues to uncover new uses for this compound, its role in addressing global challenges—such as food security and healthcare innovation—will likely expand, solidifying its place in the scientific landscape.